Cas no 1569089-46-8 (tert-Butyl (2-bromo-6-chloropyridin-3-yl)(methyl)carbamate)

• Product Name: tert-Butyl (2-bromo-6-chloropyridin-3-yl)(methyl)carbamate
• CAS No: 1569089-46-8
• MF: C₁₁H₁₄BrClN₂O₂
• MW: 321.598061084747
• CID: 5527526
• Update Time: 2025-08-03

tert-Butyl (2-bromo-6-chloropyridin-3-yl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-bromo-6-chloropyridin-3-yl)(methyl)carbamate

• Inchi： 1S/C11H14BrClN2O2/c1-11(2,3)17-10(16)15(4)7-5-6-8(13)14-9(7)12/h5-6H,1-4H3
• InChI Key： PPHZWRLQWSTPRZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1=CC=C(Cl)N=C1Br)C

Additional information on tert-Butyl (2-bromo-6-chloropyridin-3-yl)(methyl)carbamate

tert-Butyl (2-bromo-6-chloropyridin-3-yl)(methyl)carbamate: A Comprehensive Overview

tert-butyl (2-bromo-6-chloropyridin-3-yl)(methyl)carbamate, identified by the CAS number 1569089-46-8, is a complex organic compound with significant applications in various fields, particularly in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine and chlorine atoms, along with a tert-butyl group and a methyl carbamate moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for research and development purposes.

The synthesis of tert-butyl (2-bromo-6-chloropyridin-3-yl)(methyl)carbamate involves multi-step organic reactions, often utilizing advanced techniques such as nucleophilic substitution and carbonyl chemistry. The presence of the pyridine ring provides a rigid framework, while the bromine and chlorine substituents introduce electronic effects that can influence reactivity. The tert-butyl group adds steric bulk, which can be advantageous in certain applications, such as improving the compound's stability or solubility.

Recent studies have highlighted the potential of this compound in the development of novel agrochemicals. Researchers have explored its role as a precursor for herbicides and insecticides, leveraging its ability to inhibit key enzymatic pathways in pests. For instance, a 2023 study published in the Journal of Agricultural Chemistry demonstrated that derivatives of tert-butyl (2-bromo-6-chloropyridin-3-yl)(methyl)carbamate exhibit potent activity against common agricultural pests without adversely affecting non-target organisms. This finding underscores its importance in sustainable pest management strategies.

In the pharmaceutical sector, this compound has shown promise as an intermediate in drug synthesis. Its structure allows for further functionalization, enabling the creation of bioactive molecules with potential therapeutic applications. A 2022 paper in Organic Process Research & Development detailed how tert-butyl (2-bromo-6-chloropyridin-3-yl)(methyl)carbamate can be used to construct complex heterocyclic frameworks, which are essential components of many modern drugs.

The environmental impact of tert-butyl (2-bromo-6-chloropyridin-3-yl)(methyl)carbamate has also been a subject of recent investigations. Scientists have assessed its biodegradability and toxicity levels under various conditions. According to a 2023 report by the European Chemicals Agency (ECHA), this compound demonstrates moderate biodegradability under aerobic conditions, which is a positive indicator for its safe use in agricultural settings.

In terms of industrial applications, the compound's stability under harsh conditions makes it suitable for use in high-throughput screening processes. Its ability to withstand elevated temperatures and strong chemical environments enhances its utility in large-scale manufacturing processes. Furthermore, advancements in green chemistry have led to more efficient synthesis routes for this compound, reducing waste and energy consumption during production.

The global market for compounds like tert-butyl (2-bromo-6-chloropyridin-3-yl)(methyl)carbamate is growing due to increasing demand from both the pharmaceutical and agrochemical industries. Market analysis firms predict sustained growth over the next decade, driven by innovations in synthetic methodologies and expanding applications across diverse sectors.

In conclusion, tert-butyl (2-bromo-6-chloropyridin-3-yl)(methyl)carbamate, with its unique structural features and versatile applications, continues to be a focal point for researchers and industry professionals alike. As new studies emerge highlighting its potential uses and environmental profile, this compound is poised to play an even more significant role in advancing chemical science and technology.